Cas no 7596-12-5 ((3-methyl-4-nitrophenyl)(phenyl)methanone)

• Product Name: (3-methyl-4-nitrophenyl)(phenyl)methanone
• CAS No: 7596-12-5
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 982186
• PubChem ID: 347296
• Update Time: 2025-04-19

(3-methyl-4-nitrophenyl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-methyl-4-nitrophenyl)(phenyl)methanone
• 3-methyl-4-nitrobenzophenone; ZINC01598818; 3-methyl-4-nitro-benzophenone; AC1L86YH; SureCN5981573; NSC405901; 5-benzoyl-2-nitrotoluene; 3-Methyl-4-nitro-benzophenon;
• NSC-405901
• 7596-12-5
• NSC405901
• DTXSID00324157
• AKOS025127731
• SCHEMBL5981573
• DB-194183
• DB-189724
• (3-Methyl-4-nitrophenyl)phenylmethanone
• 3-methyl-4-nitrobenzophenone

• Inchi： 1S/C14H11NO3/c1-10-9-12(7-8-13(10)15(17)18)14(16)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： MTNUOHVOHSKCBX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=C(C(C)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.07393
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones